3-(4-Bromophenyl)-3-(trifluoromethyl)-3H-diazirine

• IUPAC Name: 3-(4-bromophenyl)-3-(trifluoromethyl)diazirine
• InChI: InChI=1S/C8H4BrF3N2/c9-6-3-1-5(2-4-6)7(13-14-7)8(10,11)12/h1-4H
• InChI Key: YBEXZCGWGWNLQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2(N=N2)C(F)(F)F)Br
• Molecular Formula: C8H4BrF3N2
• Molecular Weight: 265.03 g/mol
• CAS RN: 952143-02-1

Description

3-(4-Bromophenyl)-3-(trifluoromethyl)-3H-diazirine, also known as BpTAZ, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound belongs to the class of diazirine compounds, which are widely used in photoaffinity labeling and crosslinking experiments. BpTAZ has been found to be particularly useful in studying protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. In

Scientific Research Applications

• Photoaffinity Reagents for Peptide Studies : Shih and Bayley (1985) prepared a derivative of 3-(4-Bromophenyl)-3-(trifluoromethyl)-3H-diazirine for use as a building block in peptide photoaffinity reagents. The synthesis process and potential applications in studying peptide interactions were detailed, highlighting its utility in biochemical research (Shih & Bayley, 1985).

• Photoactivated Alkylations : Raimer and Lindel (2013) described the use of a diazirine derivative in photoactivated Friedel-Crafts alkylations, suggesting its potential for cleaner chemical biology applications (Raimer & Lindel, 2013).

• Surface Modification of Graphitic Carbon and Carbon Nanotubes : Lawrence et al. (2011) demonstrated that 3-Aryl-3-(trifluoromethyl)diazirines can act as photoactivated carbene precursors for covalently modifying the surfaces of graphitic carbon and carbon nanotubes. This has implications for materials science and nanotechnology (Lawrence et al., 2011).

• Stability and Decay Kinetics in Protein Labelling : Djordjevic et al. (2020) explored the stability and decay kinetics of diazoalkanes derived from trifluoromethyl phenyl diazirine (TPD) molecules. Their research contributes to understanding the interactions and efficiency of these compounds in protein labeling applications (Djordjevic et al., 2020).

• Photocrosslinking in Molecular Biology : Kogon et al. (1992) synthesized a cleavable carbene-generating reagent based on a diazirine derivative for use in photocrosslinking experiments. This is particularly relevant in molecular biology for understanding complex biochemical interactions (Kogon et al., 1992).

• Synthetic Transformations : Ollevier and Carreras (2022) highlighted the role of aryl trifluoromethyl diazoalkanes and diazirines in synthetic methodology, emphasizing their utility as precursors for stabilized metal carbenes. This has broad implications in synthetic chemistry (Ollevier & Carreras, 2022).

• Material and Medicinal Chemistry : Murai and Hashimoto (2023) discussed the increasing use of (3-trifluoromethyl)phenyldiazirine (TPD) in both materials science and medicinal chemistry. They emphasize its role in developing novel devices and new drugs, particularly in creating better materials and elucidating bioactive compound mechanisms (Murai & Hashimoto, 2023).